3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione
Description
3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H29N5O5S and its molecular weight is 487.58. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Approaches and Chemical Properties
New [c,d]-Fused Purinediones : A study by Šimo, Rybár, and Alföldi (1995) describes the synthesis of 2-alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones through a multi-step process. This work highlights the versatility of purine-based compounds in organic synthesis, offering potential insights into the synthesis of compounds like the one you're interested in (Šimo, Rybár, & Alföldi, 1995).
Condensed Sulfur-Containing Pyridine Systems : Dotsenko, Sventukh, and Krivokolysko (2012) explored the construction of complex heterocyclic systems via the alkylation of 3-cyanopyridine-2(1H)-thiones, leading to pyrido[3",2":4',5']thieno[3',2':5,6][1,4]diazepino[7,1-f]purine-2,4(3H,6H)-dione derivatives. Although the core structure differs, the methods and sulfur-containing motifs provide a conceptual link to the chemical manipulation and potential applications of the compound (Dotsenko, Sventukh, & Krivokolysko, 2012).
properties
IUPAC Name |
3-methyl-8-[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl-7-nonylpurine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N5O5S/c1-3-4-5-6-7-8-9-13-27-19-20(26(2)22(31)25-21(19)30)24-23(27)34-15-18(29)16-11-10-12-17(14-16)28(32)33/h10-12,14H,3-9,13,15H2,1-2H3,(H,25,30,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYMJCGQNUFWFDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCN1C2=C(N=C1SCC(=O)C3=CC(=CC=C3)[N+](=O)[O-])N(C(=O)NC2=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N5O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione | |
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